Cas no 300-08-3 (Arecoline hydrobromide)

• Product Name: Arecoline hydrobromide
• CAS No: 300-08-3
• MF: C₈H₁₄BrNO₂
• MW: 236.106261730194
• MDL: MFCD00039041
• CID: 36733
• PubChem ID: 9301
• Update Time: 2026-02-25

Arecoline hydrobromide Chemical and Physical Properties

Names and Identifiers

• 1-METHYL-1,2,5,6-TETRAHYDRO-3-PYRIDINECARBOXYLIC ACID METHYL ESTER HYDROBROMIDE
• ARECAIDINE METHYL ESTER HYDROBROMIDE
• ARECOLINE
• ARECOLINE HBR
• ARECOLINE HYDROBROMIDE
• ARECOLINIUM BROMIDE
• METHYL 1,2,5,6-TETRAHYDRO-1-METHYL-3-PYRIDINECARBOXYLATE HYDROBROMIDE
• METHYL 1,2,5,6-TETRAHYDRO-1-METHYLNICOTINATE HYDROBROMIDE
• METHYL 1-METHYL-1,2,5,6-TETRAHYDRONICOTINATE HYDROBROMIDE
• METHYL 1-METHYL-1,2,5,6-TETRAHYDROPYRIDINE-3-CARBOXYLATE HYDROBROMIDE
• arecolinebromide
• arekolinhydrobromid
• methyl-1,2,5,6-tetrahydro-1-methyl
• nicotinicacid,1,2,5,6-tetrahydro-1-methyl-,methylester,hydrobromide
• n-methyltetrahydronicotinicacidmethylesterhydrobromide
• arecane
• ARECOLINE HYDROBROMIDE CHOLINERGIC AGONI ST
• ARECOLIN HYDROBROMIDE VETRANAL, 250
• ARECOLINE HYDROBROMIDE CRYSTALLINE
• (E)-pent-2-en-1-al
• Arecoline (hydrobromide)
• ARECOLINE HYDROBROMIDE(P)
• ARECOLINE HYDROBROMIDE(RG)
• methyl 1-methyl-3,6-dihydro-2H-pyridine-5-carboxylate,hydrobromide
• 1-Methyl-1,2,5,6-tetrahydro-pyridin-3-carbonsaeure-methylester,Hydrobromid
• 1-methyl-1,2,5,6-tetrahydro-pyridine-3-carboxylic acid methyl ester,hydrobromide
• EINECS 206-087-3
• Taeniolin
• Arecholine
• Arecaline
• Methylarecaidin
• Methylarecaiden
• Arecolin
• Arekolin
• Arecoline base
• Arecaidine methyl ester
• Arecholin
• 3-Pyridinecarboxylic acid, 1,2,5,6-tetrahydro-1-methyl-, methyl ester
• methyl 1-methyl-1,2,5,6-tetrahydropyridine-3-carboxylate
• Methyl N-methyltetrahydronicotinate
• C8H13NO2
• N-Methyltetrahydronicotinic acid, methyl ester
• Methyl 1,2,5,6-tetrahydro-1-methylnicotinate
• Methyl N-methyl-1,2,5,6-tetrahydronicotinate
• 1,2,5,6-Tetrahyd
• Arecoline bromide
• MLS002222282
• FT-0628354
• NCGC00093563-02
• NICOTINIC ACID, 1,2,5,6-TETRAHYDRO-1-METHYL-, METHYL ESTER, HYDROBROMIDE
• SR-01000075307-1
• Arekolinhydrobromid [German]
• Esterase
• Methyl 1,2,5,6-tetrahydro-1-methylnicotinate, hydrobromide
• Methyl 1,5,6-tetrahydro-1-methylnicotinate, hydrobromide
• DTXSID9075379
• NSC757418
• NCGC00093563-05
• NSC31750
• SPECTRUM1500680
• 300-08-3
• NCGC00093563-03
• Tox21_500049
• MLS000028840
• Methyl N-methyl-1,5,6-tetrahydronicotinate hydrobromide
• Arecoline hydrobromide, VETRANAL(TM), analytical standard
• HY-B0489
• NS00079747
• BCP02923
• Q27253878
• BCP9000314
• Nicotinic acid,2,5,6-tetrahydro-1-methyl-, methyl ester, hydrobromide
• N-Methyltetrahydronicotinic acid methyl ester hydrobromide
• Prestwick_958
• SR-01000075307-8
• 3-Pyridinecarboxylic acid,2,5,6-tetrahydro-1-methyl-, methyl ester, hydrobromide
• 24S79B9CX7
• NCGC00260734-01
• Pharmakon1600-01500680
• AM20090404
• Z104494834
• PS-7647
• HMS1569A06
• HMS1921C10
• ARECOLINE, HYDROBROMIDE
• NSC-757418
• SR-01000075307
• s2614
• AKOS009031332
• EN300-21253
• ARECOLINE HYDROBROMIDE [MI]
• EU-0100049
• CHEMBL449209
• SR-01000075307-3
• OLEYLLINOLEATE
• NSC 31750
• Q-100382
• BCP0726000295
• AC-8048
• AXOJRQLKMVSHHZ-UHFFFAOYSA-N
• SMR000058258
• UNII-24S79B9CX7
• A 6134
• SR-01000075307-11
• SY057191
• A0523
• NCGC00093563-01
• WLN: T6N CUTJ A1 CVO1 & GH
• MFCD00039041
• 3-Pyridinecarboxylicacid, 1,2,5,6-tetrahydro-1-methyl-, methyl ester, hydrobromide
• 3-Pyridinecarboxylic acid, 1,2,5,6-tetrahydro-1-methyl-, methyl ester, hydrobromide
• NCGC00093563-04
• Areciline Hydrochloride,(S)
• NSC-31750
• SW197045-3
• Methyl N-methyl-1,2,5,6-tetrahydronicotinate hydrobromide
• Arecoline hydrobromide [NF]
• CCG-38354
• FT-0662274
• LP00049
• SR-01000075307-10
• SCHEMBL527735
• NCGC00093563-06
• ARECOLIN HYDROBROMIDE VETRANAL, 250
• Arecoline hydrobromide, 99+%
• DTXCID6038112
• methyl 1-methyl-3,6-dihydro-2H-pyridine-5-carboxylate hydrobromide
• 3-Pyridinecarboxylic acid, 1,2,5,6-tetrahydro-1-methyl-, methyl ester, hydrobromide (9CI)
• A10820
• Arecoline hydrobromide

• MDL： MFCD00039041
• Inchi： 1S/C8H13NO2.BrH/c1-9-5-3-4-7(6-9)8(10)11-2;/h4H,3,5-6H2,1-2H3;1H
• InChI Key： AXOJRQLKMVSHHZ-UHFFFAOYSA-N
• SMILES： C1(C(=O)OC)=CCCN(C)C1.Br
• BRN： 3914826

Computed Properties

• Exact Mass: 235.02100
• Monoisotopic Mass: 235.020791
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 11
• Rotatable Bond Count: 2
• Complexity: 187
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.3
• Topological Polar Surface Area: 29.5
• Molecular Weight: 236.11
• Surface Charge: 0
• Tautomer Count: nothing

Experimental Properties

• Color/Form: Powder
• Melting Point: 171-174 ºC
• Boiling Point: 209°C at 760 mmHg
• Flash Point: 81.1 °C
• Solubility: H2O: 0.1 g/mL, clear, colorless
• PSA: 29.54000
• LogP: 1.31730
• Solubility: 1g is dissolved in 1ml water, 10ml ethanol and 2ml boiling ethanol, slightly soluble in chloroform and diethyl ether. The aqueous solution is almost neutral
• Merck: 14,778
• pka: 6.84(at 25℃)
• Vapor Pressure: 0.08 mmHg

Arecoline hydrobromide Security Information

• Symbol:
• Signal Word：Danger
• Hazard Statement： H301
• Warning Statement： P301+P310
• Hazardous Material transportation number：1544
• WGK Germany：3
• Hazard Category Code： R22
• Safety Instruction： S45-S38-S36/37/39-S28A
• FLUKA BRAND F CODES：8
• RTECS：QT2275000
• Hazardous Material Identification：
• Risk Phrases：R22
• HazardClass：6.1
• PackingGroup：III
• Storage Condition：Powder -20°C 3 years   4°C 2 years In solvent -80°C 6 months   -20°C 1 month
• Safety Term：S28A;S36/37/39;S38;S45

Related Categories

• Solvents and Organic Chemicals Organic Compounds Alkaloids and derivatives Alkaloids and derivatives
• Solvents and Organic Chemicals Organic Compounds Alkaloids and derivatives
• Pharmaceutical and Biochemical Products Pharmaceutical Active Ingredients Standard Substances
• Solvents and Organic Chemicals Organic Compounds Amines/Sulfonamides

Additional information on Arecoline hydrobromide

Arecoline Hydrobromide (CAS No. 300-08-3): A Comprehensive Overview of Its Chemical Profile, Applications, and Recent Research Findings

Arecoline hydrobromide, with the chemical formula C₈H₁₁N₂O·HBr, is a well-studied compound that has garnered significant attention in the field of pharmaceuticals and biochemical research. This alkaloid derivative is primarily derived from the areca nut, which has been used in traditional medicine for centuries. The compound's unique chemical structure and pharmacological properties make it a subject of extensive interest among researchers. In this detailed exploration, we delve into the chemical profile of Arecoline Hydrobromide, its various applications, and the latest research findings that underscore its significance in modern science.

The molecular structure of Arecoline Hydrobromide features a tertiary amine group and a bromine substituent, which contribute to its distinct pharmacological effects. Arecoline hydrobromide is known for its cholinergic activity, particularly as an acetylcholine receptor agonist. This property has led to its investigation in the treatment of cognitive disorders such as Alzheimer's disease and Parkinson's disease. The compound's ability to modulate cholinergic pathways makes it a promising candidate for further clinical development.

Recent studies have highlighted the potential of Arecoline Hydrobromide in neuroprotection. Research indicates that it may help in mitigating oxidative stress and neuroinflammation, two critical factors in the pathogenesis of neurodegenerative diseases. For instance, a study published in the Journal of Neural Transmission demonstrated that Arecoline Hydrobromide could attenuate neurotoxicity induced by beta-amyloid peptides, a hallmark of Alzheimer's disease. This finding underscores the compound's potential as a therapeutic agent in combating this debilitating condition.

Beyond its neuroprotective properties, Arecoline Hydrobromide has also been explored for its anti-inflammatory effects. Chronic inflammation is implicated in various diseases, including cardiovascular disorders and autoimmune conditions. Preclinical studies have shown that Arecoline Hydrobromide can modulate inflammatory cytokine production, thereby reducing systemic inflammation. These findings open up new avenues for therapeutic intervention using this compound.

The pharmacokinetic profile of Arecoline Hydrobromide is another area of active research. Understanding how the body metabolizes and eliminates this compound is crucial for optimizing its therapeutic efficacy and minimizing potential side effects. Studies have shown that Arecoline Hydrobromide undergoes extensive hepatic metabolism, with glucuronidation being the primary pathway. This information is vital for drug formulation and dosing strategies.

In addition to its pharmacological applications, Arecoline Hydrobromide has found utility in toxicology research. Its interaction with various biological targets has been studied to understand mechanisms of toxicity and drug-drug interactions. For example, research has explored how Arecoline Hydrobromide affects monoamine oxidase enzymes (MAO), which are involved in the metabolism of neurotransmitters like serotonin and dopamine. This knowledge is crucial for developing drugs that do not interfere with these essential enzymatic processes.

The synthesis of Arecoline Hydrobromide is another area where advancements have been made. Modern synthetic methods have improved the yield and purity of this compound, making it more accessible for research and pharmaceutical applications. Techniques such as asymmetric synthesis have been employed to produce enantiomerically pure forms of Arecoline Hydrobromide, which are essential for studying its stereochemical specificity in biological systems.

Ethical considerations also play a significant role in the research and application of Arecoline Hydrobromide. Given its origins from natural sources, there is a need to ensure sustainable harvesting practices to preserve ecosystems dependent on areca nuts. Additionally, clinical trials must be conducted ethically to evaluate the safety and efficacy of this compound for human use.

In conclusion, Arecoline Hydrobromide (CAS No. 300-08-3) is a multifaceted compound with diverse applications in pharmaceuticals and biochemical research. Its cholinergic activity, neuroprotective properties, anti-inflammatory effects, and pharmacokinetic profile make it a subject of extensive interest among scientists. The latest research findings continue to reveal new possibilities for its therapeutic use, while also highlighting the need for sustainable practices in its production and application.